Hydrogen-Bond Donor Count Reduction: N-Methylated (Target) vs. Non-Methylated Secondary Amide Analog (CAS 1290200-14-4)
The target compound bears a tertiary amide (N,N-disubstituted), resulting in a Hydrogen Bond Donor count of 1 (solely from the free primary amine). The closest analog, (S)-2-Amino-3-methyl-N-(1-methyl-piperidin-3-ylmethyl)-butyramide (CAS 1290200-14-4), retains a secondary amide NH and thus has HBD = 2 [1]. This difference of one HBD is binary in nature—removing a hydrogen-bond donor from the amide eliminates a key pharmacophoric feature for targets requiring amide-NH interactions and simultaneously improves predicted passive membrane permeability by reducing the polar surface area burden of desolvation [2].
| Evidence Dimension | Hydrogen Bond Donor Count (HBD) |
|---|---|
| Target Compound Data | HBD = 1 (PubChem computed, Cactvs 3.4.6.11) [1] |
| Comparator Or Baseline | CAS 1290200-14-4: HBD = 2 (secondary amide NH + primary amine) [2] |
| Quantified Difference | ΔHBD = −1 (50% reduction); amide NH eliminated via N-methylation |
| Conditions | Computed physicochemical property per PubChem/Cactvs descriptors; no experimental assay context applicable |
Why This Matters
A lower HBD count is a key determinant of passive membrane permeability and oral bioavailability potential; for procurement decisions in CNS or intracellular target programs, the tertiary amide scaffold may offer a critical permeability advantage over secondary amide analogs.
- [1] PubChem CID 66565935. Computed Properties: Hydrogen Bond Donor Count = 1, Hydrogen Bond Acceptor Count = 3, XLogP3-AA = 1. National Center for Biotechnology Information (2025). View Source
- [2] PubChem CID 61824951, N-[(1-Methyl-3-piperidinyl)methyl]-L-valinamide (CAS 1290200-14-4). Computed Properties: Hydrogen Bond Donor Count = 2. National Center for Biotechnology Information (2025). View Source
